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Compound of Interest

Compound Name: 1-Benzylpiperidin-4-one oxime

Cat. No.: B079564 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the oximation of 1-benzyl-

4-piperidone, a key reaction in the synthesis of various biologically active compounds and

pharmaceutical intermediates.

Introduction
The oximation of ketones is a fundamental transformation in organic synthesis, converting a

carbonyl group into an oxime. 1-Benzyl-4-piperidone is a versatile building block, and its

corresponding oxime, 1-benzyl-4-piperidone oxime, serves as a crucial intermediate for the

synthesis of various derivatives with potential therapeutic applications, including antimitotic

agents. The reaction typically involves the condensation of the ketone with hydroxylamine,

usually from its hydrochloride salt, in the presence of a base. The choice of reaction conditions,

including the base, solvent, and temperature, can significantly influence the reaction efficiency

and yield.

Reaction Principle
The oximation of 1-benzyl-4-piperidone proceeds via the nucleophilic addition of hydroxylamine

to the carbonyl carbon of the piperidone ring, followed by dehydration to form the C=N double

bond of the oxime. The reaction is typically catalyzed by a weak acid or base. When using

hydroxylamine hydrochloride, a base is required to liberate the free hydroxylamine.
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Chemical Equation:

Caption: General workflow for the synthesis of 1-benzyl-4-piperidone oxime.

Logical Relationship of Reactants and Products
The following diagram illustrates the logical relationship between the reactants, intermediates,

and the final product in the oximation reaction.
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Caption: Logical pathway of the oximation of 1-benzyl-4-piperidone.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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